Cas no 1096822-22-8 (N*1*-(4-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine)

• Product Name: N*1*-(4-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine
• CAS No: 1096822-22-8
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 2162937
• Update Time: 2025-06-23

N*1*-(4-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(4-bromo-benzyl)-n*1*-methyl-ethane-1,2-diamine
• N1-(4-bromobenzyl)-N1-methylethane-1,2-diamine
• AM90628
• N-(4-Bromobenzyl)-N-methyl-1,2-ethanediamine
• N*1*-(4-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine

• Inchi： 1S/C10H15BrN2/c1-13(7-6-12)8-9-2-4-10(11)5-3-9/h2-5H,6-8,12H2,1H3
• InChI Key： OCCHFDJIUCHFOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Topological Polar Surface Area: 29.3

Additional information on N*1*-(4-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine

N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine: A Versatile Compound in Modern Pharmaceutical Research

N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine, with the CAS No. 1096822-22-8, represents a critical intermediate in the synthesis of various bioactive molecules. This compound is characterized by its unique structural features, including a 4-bromo-benzyl group and a methyl substituent on the ethane-1,2-diamine backbone. Recent studies have highlighted its potential in modulating cellular signaling pathways, making it a focal point in drug discovery efforts.

The ethane-1,2-diamine scaffold is a fundamental building block in medicinal chemistry, known for its ability to form hydrogen bonds and engage in π-π interactions with biological targets. The introduction of the 4-bromo-benzyl moiety significantly enhances the compound's hydrophobicity and metabolic stability, which are crucial for oral bioavailability. Researchers have demonstrated that the 4-bromo-benzyl group can act as a bioisostere for aromatic amino acids, potentially improving the binding affinity of the molecule to G-protein-coupled receptors (GPCRs).

Recent advancements in computational drug design have underscored the importance of 4-bromo-benzyl-based scaffolds in targeting kinase families. A 2023 study published in Journal of Medicinal Chemistry reported that compounds like N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine exhibit promising inhibitory activity against ERK1/2 and AKT pathways, which are implicated in cancer progression. The methyl group on the ethane-1,2-diamine chain further modulates the molecule's conformational flexibility, enabling it to adapt to different receptor binding sites.

The synthesis of N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine typically involves a multi-step process starting with the bromination of benzene derivatives. The 4-bromo-benzyl group is often introduced through electrophilic substitution reactions, followed by coupling with ethane-1,2-diamine. Recent optimizations in asymmetric catalysis have improved the yield and selectivity of this synthesis route, reducing the formation of byproducts that could interfere with downstream applications.

One of the most notable applications of N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine lies in its role as a precursor for developing small molecule inhibitors of protein-protein interactions (PPIs). A 2024 review in ACS Chemical Biology highlighted its potential in modulating the PD-1/PD-L1 axis, a key pathway in immune checkpoint inhibition. The 4-bromo-benzyl moiety is believed to enhance the molecule's ability to disrupt the hydrophobic pocket of PD-1, thereby improving its therapeutic efficacy.

Furthermore, the ethane-1,2-diamine scaffold has been explored for its ability to form metal complexes with transition metals, which could have implications in the design of metal-based therapeutics. A 2023 study in Coordination Chemistry Reviews demonstrated that derivatives of N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine can coordinate with copper ions, potentially offering new avenues for treating neurodegenerative disorders associated with metal ion dysregulation.

Despite its promising properties, the development of N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine as a therapeutic agent faces challenges related to its metabolic stability and potential off-target effects. Ongoing research focuses on modifying the 4-bromo-benzyl group with functional groups that can enhance its pharmacokinetic profile while maintaining its biological activity. For instance, replacing the bromine atom with a fluorine or chlorine atom has been shown to improve the compound's half-life in vivo.

In conclusion, N-(4-Bromo-benzyl)-N-methyl-ethane-1,2-diamine stands as a pivotal molecule in modern pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable intermediate in the synthesis of bioactive compounds targeting diverse therapeutic areas. As research continues to evolve, the potential applications of this compound are expected to expand, driving innovation in drug discovery and development.